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Compound of Interest

2-Azido-N-phenylacetyl-
Compound Name:
butyramide

Cat. No.: B12048913

Get Quote

Executive Summary & Retrosynthetic Analysis

The target molecule, 2-Azido-N-phenylacetyl-butyramide, features an acyclic imide core (

) with an
-azido substitution. The synthesis is divided into two phases to maximize yield and safety:

» Scaffold Construction: N-acylation of 2-bromobutyramide with phenylacetyl chloride to form
the halogenated imide.

» Azidation: Nucleophilic substitution (

) of the

-bromide with sodium azide.
Safety Critical Warning:

e Sodium Azide (
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): Acutely toxic and reacts with acids to form explosive Hydrazoic Acid (
). Never use halogenated solvents (DCM,
) with azides, as they form explosive di/tri-azidomethane.

+ Equipment: Use Teflon or ceramic spatulas. Avoid metal spatulas (risk of metal azide
formation).[1]

Retrosynthetic Pathway (DOT Visualization)

Target: 2-Azido-N-phenylacetyl-butyramide

Azidation (SN2) “Nucleophile

Intermediate: 2-Bromo-N-phenylacetyl-butyramide Reagent: Sodium Azide (NaN3)

SM 1: 2-Bromobutyramide SM 2: Phenylacetyl Chloride

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the Imide formation followed by late-stage
Azidation.

Phase 1: Synthesis of 2-Bromo-N-phenylacetyl-
butyramide

Direct N-acylation of primary amides is challenging due to the competing O-acylation. This
protocol uses Lithium Hexamethyldisilazide (LIHMDS) to generate the imidate enolate,
ensuring selective N-acylation.

Reagents & Stoichiometry
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Reagent Equiv.[2][3][4][5] Role

2-Bromobutyramide 1.0 Nucleophile (Scaffold)
Phenylacetyl Chloride 11 Electrophile (Acylating Agent)
LIHMDS (1M in THF) 1.2 Non-nucleophilic Base

THF (Anhydrous) Solvent Reaction Medium

Step-by-Step Protocol

Setup: Flame-dry a 250 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir
bar and a nitrogen inlet.

Solvation: Dissolve 2-Bromobutyramide (10 mmol) in anhydrous THF (50 mL). Cool the
solution to -78°C (Dry ice/acetone bath).

Deprotonation: Add LIHMDS (12 mmol, 12 mL of 1M solution) dropwise over 15 minutes.
o Mechanism:[6] This generates the lithium imidate species. Stir for 30 minutes at -78°C.
Acylation: Add Phenylacetyl Chloride (11 mmol) dropwise.

o Observation: A precipitate (LiCl) may form.

Reaction: Allow the mixture to warm to 0°C over 2 hours. Monitor by TLC (System:
Hexane/EtOAc 3:1).

Quench: Quench with saturated aqueous
(20 mL).
Workup: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography
(Silica gel) to yield the 2-Bromo-N-phenylacetyl-butyramide intermediate.
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Phase 2: Azidation (The "Azide Clock")

This step displaces the

-bromide with an azide group. The reaction kinetics are fast due to the adjacent carbonyl
electron-withdrawing effect.

toichi

Reagent Equiv.[2][3][4][5] Role

Intermediate (Phase 1) 1.0 Substrate

Sodium Azide (
15 Nucleophile Source

)

DMF (Dimethylformamide) Solvent Polar Aprotic Solvent

Step-by-Step Protocol

o Safety Prep: Place a blast shield in front of the hood. Ensure no acid sources are nearby.

 Dissolution: Dissolve 2-Bromo-N-phenylacetyl-butyramide (5 mmol) in DMF (15 mL) in a
single-neck RBF.

e Addition: Add Sodium Azide (7.5 mmol) in one portion.
o Note: The reaction is heterogeneous (NaN3 is sparingly soluble in DMF).
¢ Reaction: Stir vigorously at Room Temperature (25°C) for 4-6 hours.

o Kinetic Note: Heating is rarely required for

-halo carbonyls and increases decomposition risk. If conversion is slow, warm to max
40°C.

o Workup (Crucial for Safety):

o Dilute the reaction mixture with Water (50 mL).
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o Extract with Ethyl Acetate (3 x 20 mL).

o Wash: Wash the organic layer with water (5 x 20 mL) to aggressively remove DMF and
unreacted azide.

o Final Wash: Brine.[2][7]
« Isolation: Dry over

(Magnesium Sulfate) and concentrate under reduced pressure at <30°C.

o Warning: Do not rotary evaporate to dryness if heating is involved. Keep the bath cool.[7]
Characterization & Validation
To ensure the protocol produced the correct target, verify the following spectral signatures:
* IR Spectroscopy (ATR):

o Azide Stretch: Distinct, strong peak at ~2100-2110 cm~2. This is the diagnostic
"fingerprint" of the successful substitution.

o Imide Carbonyls: Two bands in the 1680-1740 cm~1 region (symmetric and asymmetric
stretching of the R-CO-N-CO-R system).

e 1H-NMR (CDCls, 400 MHz):
o ~4.0-4.5 ppm (1H, t): The
-proton adjacent to the azide (
). 1t will shift upfield relative to the bromo-precursor.

o ~4.2 ppm (2H, s): The benzylic protons of the phenylacetyl group.

o ~7.2-7.4 ppm (5H, m): Aromatic protons.

Reaction Workflow Diagram
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Start: 2-Bromobutyramide

1. LiIHMDS (-78°C)
2. Phenylacetyl Chloride

:

Intermediate: Imide Scaffold

Add NaN3 / DMF (RT, 6h)

Ag. Extraction (Remove DMF/NaN3)

Target: 2-Azido-N-phenylacetyl-butyramide

Click to download full resolution via product page

Caption: Operational workflow emphasizing the sequential construction of the imide followed by
azidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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